Cas no 2137096-12-7 (N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide
• CAS No: 2137096-12-7
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6546901
• PubChem ID: 165947373
• Update Time: 2025-06-11

N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide
• N-[(1S)-1-(azetidin-3-yl)ethyl]-2-nitrobenzene-1-sulfonamide
• 2137096-12-7
• EN300-1169853

• Inchi： 1S/C11H15N3O4S/c1-8(9-6-12-7-9)13-19(17,18)11-5-3-2-4-10(11)14(15)16/h2-5,8-9,12-13H,6-7H2,1H3/t8-/m0/s1
• InChI Key： ISBHOSAFEKQUTO-QMMMGPOBSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@@H](C)C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Additional information on N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide

Introduction to N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide (CAS No. 2137096-12-7)

N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide, a compound with the chemical identifier CAS No. 2137096-12-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound features a sulfonamide group attached to a nitro-substituted benzene ring, which is further linked to an azetidine moiety. This configuration imparts distinct chemical and biological characteristics that make it a promising candidate for various pharmacological studies.

The sulfonamide group, a well-known pharmacophore in medicinal chemistry, is renowned for its ability to interact with biological targets such as enzymes and receptors. In the case of N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide, the presence of this group suggests potential activity against bacterial infections, inflammation, and other metabolic disorders. The nitro group on the benzene ring enhances the compound's reactivity and can influence its electronic properties, making it more versatile in drug design.

The azetidine ring, a five-membered heterocyclic amine, introduces additional complexity to the molecule. Azetidine derivatives have been explored for their potential in treating neurological disorders, cancer, and infectious diseases. The stereochemistry at the chiral center (indicated by the (1S) configuration) is particularly important as it can significantly affect the compound's biological activity and pharmacokinetic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide exemplify this principle by combining multiple pharmacophoric elements into a single molecule. This approach has led to the development of novel therapeutic agents with improved efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in oncology research. Studies have shown that sulfonamide derivatives can inhibit key enzymes involved in tumor growth and metastasis. The nitro group may also contribute to its anti-cancer properties by generating reactive oxygen species that can damage cancer cells. Furthermore, the azetidine moiety could enhance its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system tumors.

In addition to its anti-cancer potential, N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide has shown promise in combating infectious diseases. The sulfonamide group is known to disrupt bacterial cell wall synthesis, while the nitro group can act as a pro-drug that generates bioactive species upon reduction. These properties make it an attractive candidate for developing new antibiotics against drug-resistant bacteria.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis are employed to ensure high enantiomeric purity. The use of these techniques underscores the importance of molecular precision in pharmaceutical development.

Evaluation of N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide in preclinical models has provided valuable insights into its pharmacological profile. In vitro studies have demonstrated its ability to inhibit target enzymes with high specificity, while animal models have shown promising results in terms of efficacy and safety. These findings support further investigation into its potential as a therapeutic agent.

The development of new drugs is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, the structural features of N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide may mitigate some of these issues. The presence of both polar (sulfonamide) and non-polar (nitro-substituted benzene ring) regions can enhance solubility and improve membrane permeability.

Future research directions for this compound include exploring its mechanism of action in greater detail and optimizing its chemical structure for improved pharmacological properties. Additionally, investigating its potential interactions with other biological targets may uncover new therapeutic applications.

In conclusion, N-(1S)-1-(azetidin-3-yl)ethyl-2-nitrobenzene-1-sulfonamide (CAS No. 2137096-12-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable tool for developing novel therapeutic agents against various diseases, including cancer and infectious disorders.